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Abstract

(-)-Tylophorine, a phenanthroindolizidine alkaloid primarily isolated from plants of the
Tylophora genus, has a rich history in traditional medicine, particularly in Ayurvedic practices,
for treating conditions like asthma, inflammation, and rheumatism.[1][2][3][4] Modern scientific
investigation has corroborated many of these traditional uses, revealing potent anti-
inflammatory, anticancer, and immunosuppressive properties.[5][6] This technical guide
provides an in-depth overview of (-)-Tylophorine, focusing on its traditional applications,
pharmacological activities, and the molecular mechanisms that underpin its therapeutic
potential. It summarizes key quantitative data, details relevant experimental protocols, and
visualizes the complex signaling pathways modulated by this promising natural compound.

Role in Traditional Medicine

Tylophora indica (also known as Tylophora asthmatica), the primary source of (-)-Tylophorine,
has been a staple in traditional medicine systems for centuries, especially in India.[1][3] Its
leaves and roots have been traditionally used to treat a variety of ailments.

o Respiratory Conditions: Its most well-documented traditional use is in the management of
bronchial asthma, bronchitis, and allergies.[1][2][4] It was valued for its purported
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expectorant and bronchodilator properties.[1][6]

 Inflammatory Disorders: The plant has been employed as a folk remedy for rheumatism and
arthritis, highlighting its traditional recognition as an anti-inflammatory agent.[2][3][7]

» Digestive Health: Traditional applications include the treatment of diarrhea and dysentery.[2]

[3]

o Other Uses: It has also been utilized for skin diseases, fever, and even as an emetic (to
induce vomiting) in larger doses.[3][7]

While its history is rich, early clinical studies on its efficacy, particularly for asthma, were often
criticized for poor design, and modern, well-designed trials have shown mixed results,
underscoring the need for continued rigorous investigation.[1]

Pharmacological Activities and Quantitative Data

(-)-Tylophorine and its synthetic analogs exhibit a broad spectrum of pharmacological
activities. The following tables summarize key quantitative data from various preclinical studies,
providing insights into its potency across different biological contexts.

Table 1: Anticancer and Anti-Angiogenic Activity
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Cell Line /
Compound Assay IC50 / GI50 Reference(s)
Model
) VEGFR2 Kinase
(-)-Tylophorine HUVEC ~9.2 yM [1]
Assay
T47D (Breast Cytotoxicity
113 pM [7]
Cancer) Assay
(+)-S- .
] NCI-60 Cell Line o
Tylophorine Panel Growth Inhibition  ~10nM (108 M)  [8]
ane
(DCB-3500)
Tylophorine -
HepG2 & KB o Potent (specific
Analog (DCB- Growth Inhibition [8]
Cells value not stated)
3503)

Tylophorinidine

MCF-7 (Breast

Cancer)

Anti-proliferative
(MTT)

6.45 M

4]

HepG2 (Liver

Anti-proliferative

4.77 uM

[°]

Cancer) (MTT)
HCT-116 (Colon Anti-proliferative

20.08 uyM [9]
Cancer) (MTT)
Aurora-A Kinase Kinase Inhibition 0.6 uM [9]
Aurora-B Kinase Kinase Inhibition 1.3 uM [9]

Table 2: Anti-Inflammatory Activity
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Cell Line / Target /
Compound . IC50 Reference(s)
Model Stimulant
TNF-a
(x)-Tylophorine Raw 264.7 Cells production (LPS- 125 nM [10]
induced)
_ TNF-a
Murine ]
production (LPS-  35nM [10]
Splenocytes )
induced, 4h)
TNF-a
S-(+)- .
] Raw 264.7 Cells production (LPS- 78 nM [10]
Tylophorine )
induced)
_ TNF-a
Murine
production (LPS- 55 nM [10]
Splenocytes ]
induced, 4h)
TNF-a
R-(-)-Tylophorine  Raw 264.7 Cells production (LPS- 430 nM [10]
induced)
_ _ TNF-a
(¥)-Tylophorine Murine i
production (LPS- 13 nM [10]
malate Splenocytes .
induced, 4h)
_ TNF-a
Murine
production (LPS- 100 nM [10]
Splenocytes ]
induced, 24h)
_ , TNF-a
(x)-Tylophorine Murine )
, production (LPS- 18 nM [10]
succinate Splenocytes _
induced, 4h)
_ TNF-a
Murine
production (LPS- 72nM [10]
Splenocytes )
induced, 24h)
_ TNF-a
DCB-3503 Murine )
production (LPS- 20 nM [10]
(Analog) Splenocytes )
induced, 4h)
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TNF-a
production (LPS- 97 nM [10]
induced, 24h)

Murine

Splenocytes

Key Signhaling Pathways and Mechanisms of Action

(-)-Tylophorine exerts its effects by modulating several critical signaling pathways involved in
cell proliferation, inflammation, and angiogenesis.

Anti-Angiogenic Activity via VEGFR2 Inhibition

A primary mechanism for the anticancer activity of (-)-Tylophorine is the inhibition of
angiogenesis. It directly targets the Vascular Endothelial Growth Factor Receptor 2 (VEGFR?2),
a key mediator of blood vessel formation. By inhibiting VEGFR2 tyrosine kinase activity,
Tylophorine blocks downstream signaling cascades.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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